[4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride

• IUPAC Name: N-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methyl]-1-(4-methoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C19H22ClNO3.ClH/c1-4-9-24-19-17(20)10-15(11-18(19)23-3)13-21-12-14-5-7-16(22-2)8-6-14;/h4-8,10-11,21H,1,9,12-13H2,2-3H3;1H
• InChI Key: YPAAUYQMNFFLCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC(=C(C(=C2)Cl)OCC=C)OC.Cl
• Molecular Formula: C19H23Cl2NO3
• Molecular Weight: 384.3 g/mol

Description

[4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by the chemical name of AMMC or 4-(allyloxy)-3-chloro-5-methoxybenzylamine hydrochloride. It is a white crystalline powder that is soluble in water and other polar solvents.

Mechanism of Action

The exact mechanism of action of [4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride is not fully understood. However, it has been suggested that it may act as a dopamine receptor agonist and may also have antioxidant properties.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the level of dopamine in the brain, which may help to improve motor function in individuals with Parkinson's disease. It has also been found to have neuroprotective effects and may help to prevent the degeneration of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride in lab experiments is its ability to selectively target dopamine receptors. This makes it a useful tool for studying the role of dopamine in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on [4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Another area of interest is its potential use as a tool for studying the role of dopamine in various physiological processes.

Scientific Research Applications

[4-(allyloxy)-3-chloro-5-methoxybenzyl](4-methoxybenzyl)amine hydrochloride has been studied for its potential applications in various scientific research fields. It has been found to have significant effects on the central nervous system and has been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease.